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Compound Focus: 1-C-(Indol-3-yl)glycerol 3-phosphate

CAS No.: 4220-97-7

Cat. No.: S575039

Indole-3-glycerol phosphate is an intermediate compound in the biosynthesis of tryptophan. The table below

summarizes its key characteristics based on current literature.

Aspect Description

Primary Role Intermediate in the tryptophan biosynthesis pathway [1].

Enzyme Synthesized by Indole-3-glycerol phosphate synthase (IGPS) [1].

Pathway Tryptophan Biosynthesis [1].

Direct Biomarker No direct evidence found in current search results for use as a diagnostic or
Role prognostic biomarker in human disease.

Therapeutic IGPS is a validated antimicrobial drug target (e.g., in Mycobacterium
Significance tuberculosis), highlighting its biological importance [1] [2].

Experimental Insights into IGPS and IGP

Although IGP itself is not highlighted as a biomarker, recent studies have revealed complex details about its

producing enzyme, IGPS. The following table summarizes key experimental findings.
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Study Focus Key Finding Experimental Method / Note

IGPS Decarboxylation is not an absolutely Discontinuous enzyme kinetics

Decarboxylation essential step in IGPS catalysis, challenging  assay with the decarboxylated

Step [1] a long-held mechanistic view. substrate analog PAdRP.

IGPS Catalytic Identified Glu-51 as the general base and Site-directed mutagenesis

Mechanism [2] Lys-53 as the general acid for the dehydration  coupled with kinetic analysis of
step (in S. solfataricus numbering). mutant enzymes.

IGPS Structure [1] Structure of P. aeruginosa IGPS in complex X-ray Crystallography
with substrate analog rCdRP revealed a (structure with 8 molecules in
previously unobserved conformation closer to  the asymmetric unit).
the reactive state.

Tryptophan Biosynthesis Pathway and IGPS Role

The following diagram illustrates the position of IGP in the tryptophan biosynthesis pathway and the key
catalytic steps of the IGPS enzyme.
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Tryptophan Biosynthesis Pathway and IGPS Catalysis
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> The tryptophan biosynthesis pathway and the multi-step catalytic mechanism of IGPS, showing the

production of IGP.

Research Context and Alternatives

¢ IGP in Research: The focus on IGP in recent literature is primarily fundamental science, exploring its
enzymatic production rather than its clinical application as a biomarker [1] [2].

e Tryptophan Metabolites as Biomarkers: Your query is scientifically insightful. Other tryptophan
metabolites, particularly indole-3-acetic acid (IAA), are actively investigated as biomarkers, such
as in differentiating subtypes of inflammatory bowel disease (IBD) [3].

¢ Experimental Protocol Considerations: While a specific protocol for measuring IGP in biological
fluids was not found, studying IGPS enzyme activity typically involves discontinuous assays
and X-ray crystallography for structural insights [1]. For metabolite quantification, techniques like
liquid chromatography-mass spectrometry (LC-MS) are standard, as used for related metabolites
in biomarker studies [3].

Key Takeaways for Researchers

¢ Indole-3-glycerol phosphate is currently recognized in the scientific literature as a crucial metabolic
intermediate but not as a clinical biomarker.

e The enzyme responsible for its synthesis, IGPS, remains a significant research subject due to its
complex catalytic mechanism and potential as an antimicrobial target.

e Research on biomarkers related to tryptophan metabolism is active but centers on other molecules,
such as indole-3-acetic acid.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.academia.edu/121369131/Functional_Identification_of_the_General_Acid_and_Base_in_the_Dehydration_Step_of_Indole_3_glycerol_Phosphate_Synthase_Catalysis
https://www.nature.com/articles/s41598-025-90160-7
https://www.smolecule.com/products/b575039#indole-3-glycerol-phosphate-as-a-biomarker
https://www.smolecule.com/products/b575039#indole-3-glycerol-phosphate-as-a-biomarker
https://www.smolecule.com/products/b575039#indole-3-glycerol-phosphate-as-a-biomarker
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s575039?utm_src=pdf-bulk
https://www.smolecule.com/products/s575039?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

